![molecular formula C13H20N2O B5068615 3-[(4-ethyl-1-piperazinyl)methyl]phenol](/img/structure/B5068615.png)
3-[(4-ethyl-1-piperazinyl)methyl]phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-ethyl-1-piperazinyl)methyl]phenol, also known as SKF-38393, is a synthetic compound that belongs to the phenethylamine class. It was first synthesized in the 1970s and has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-[(4-ethyl-1-piperazinyl)methyl]phenol involves its binding to dopamine D1 receptors, which leads to an increase in intracellular cAMP levels. This, in turn, activates protein kinase A (PKA) and downstream signaling pathways, resulting in various physiological and biochemical effects.
Biochemical and Physiological Effects:
The activation of dopamine D1 receptors by 3-[(4-ethyl-1-piperazinyl)methyl]phenol has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum, leading to improved motor function in animal models of Parkinson's disease. It has also been shown to enhance working memory and attention in animal models of schizophrenia.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(4-ethyl-1-piperazinyl)methyl]phenol in lab experiments include its high potency and selectivity for dopamine D1 receptors, which allows for specific investigations into the role of these receptors in various physiological and pathological conditions. However, its limited solubility in aqueous solutions and potential toxicity at high concentrations can pose challenges in experimental design.
Future Directions
For research include investigations into its use in the treatment of other neurological and psychiatric disorders and structural modifications for more potent and selective compounds.
Synthesis Methods
The synthesis of 3-[(4-ethyl-1-piperazinyl)methyl]phenol involves the condensation of 3-hydroxybenzaldehyde with 4-ethylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization to obtain the final compound. This method has been optimized over the years to increase yield and purity.
Scientific Research Applications
3-[(4-ethyl-1-piperazinyl)methyl]phenol has been extensively studied for its potential therapeutic applications. It has been shown to have agonistic effects on dopamine D1 receptors, which are involved in the regulation of motor function, cognition, and reward. This has led to investigations into its potential use in the treatment of Parkinson's disease and schizophrenia.
properties
IUPAC Name |
3-[(4-ethylpiperazin-1-yl)methyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-2-14-6-8-15(9-7-14)11-12-4-3-5-13(16)10-12/h3-5,10,16H,2,6-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBJZDQXCNCUKMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC(=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.